Cas no 701248-90-0 (4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine)

• Product Name: 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine
• CAS No: 701248-90-0
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 5446974
• PubChem ID: 2953506
• Update Time: 2025-11-01

4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine Chemical and Physical Properties

Names and Identifiers

• 5-adamantanyl-2-methoxyphenyl morpholin-4-yl ketone
• 701248-90-0
• VU0508420-1
• F3072-0043
• 4-[5-(ADAMANTAN-1-YL)-2-METHOXYBENZOYL]MORPHOLINE
• AKOS002235002
• SR-01000274441
• SR-01000274441-1
• [5-(1-adamantyl)-2-methoxyphenyl]-morpholin-4-ylmethanone
• (5-((3r,5r,7r)-adamantan-1-yl)-2-methoxyphenyl)(morpholino)methanone
• (2-Methoxy-5-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-4-morpholinylmethanone
• 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine

• Inchi： 1S/C22H29NO3/c1-25-20-3-2-18(11-19(20)21(24)23-4-6-26-7-5-23)22-12-15-8-16(13-22)10-17(9-15)14-22/h2-3,11,15-17H,4-10,12-14H2,1H3
• InChI Key： CYCZAJFDZUVEBI-UHFFFAOYSA-N
• SMILES： C(C1=CC(C23CC4CC(CC(C4)C2)C3)=CC=C1OC)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 355.21474379g/mol
• Monoisotopic Mass: 355.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.4±50.0 °C(Predicted)
• pka: -1.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine

Recent Advances in the Study of 4-5-(Adamantan-1-yl)-2-methoxybenzoylmorpholine (CAS: 701248-90-0)

The compound 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine (CAS: 701248-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its adamantane and morpholine moieties, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential in treating various diseases, particularly those involving inflammatory pathways and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. In vitro and in vivo studies have demonstrated that 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine can effectively suppress pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its neuroprotective effects have been observed in models of neurodegenerative diseases, where it has shown to reduce oxidative stress and neuronal apoptosis.

The synthesis of 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes, which are crucial for its potential commercialization. Advances in catalytic methods and green chemistry have enabled higher yields and reduced environmental impact, addressing some of the challenges associated with its production. These improvements are expected to facilitate further preclinical and clinical studies.

In terms of pharmacokinetics, recent studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for understanding its bioavailability and optimizing dosing regimens. Preliminary data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which enhance its therapeutic potential.

Looking ahead, the next steps for research on 4-5-(adamantan-1-yl)-2-methoxybenzoylmorpholine include conducting more extensive preclinical trials to validate its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. Furthermore, exploring its potential in combination therapies and its application in other disease models could broaden its therapeutic scope. The continued investigation of this compound holds promise for addressing unmet medical needs in inflammation and neurodegeneration.